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Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl acetate

Cat. No.: B1295198 Get Quote

2,2,2-Trifluoroethyl acetate (TFEA) is a fluorinated ester of significant interest in synthetic and

medicinal chemistry. Its unique properties, imparted by the trifluoromethyl group, make it a

valuable solvent and reagent. The high electronegativity of the fluorine atoms creates a strong

electron-withdrawing effect, influencing the molecule's reactivity, stability, and biological

interactions.[1][2] In drug development, the incorporation of fluorine can enhance metabolic

stability, improve bioavailability, and increase binding affinity to target receptors.[3][4]

Core Chemical and Physical Properties
A thorough understanding of TFEA's properties is fundamental to its safe handling. The

following table summarizes its key characteristics:
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Property Value Source

Molecular Formula C₄H₅F₃O₂ [5]

Molecular Weight 142.08 g/mol [5]

Appearance Colorless liquid [6]

Boiling Point ~78 °C [1]

Flash Point 11 °C [1]

Density 1.26 g/cm³ [1]

Vapor Pressure 3.34 psi (at 20 °C) [4]

Solubility
Soluble in many organic

solvents.

Autoignition Temperature Not available [7]

Hazard Analysis and Risk Mitigation
2,2,2-Trifluoroethyl acetate is classified as a highly flammable liquid and vapor.[5] Its low flash

point indicates that it can ignite at ambient temperatures. The primary risks associated with

TFEA are fire, inhalation of vapors, and contact with skin or eyes.

GHS Hazard Statements
H225: Highly flammable liquid and vapor.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

The causality behind these hazards lies in its high volatility and the potential for its vapors to

form explosive mixtures with air.[7] Skin and eye irritation are common for organic solvents of

this nature.

Safe Handling Protocols: A Step-by-Step Approach

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoroethyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoroethyl-acetate
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.lestudium-ias.com/content/fluorine-key-element-modern-drug-discovery-and-development
https://www.lestudium-ias.com/content/fluorine-key-element-modern-drug-discovery-and-development
https://www.lestudium-ias.com/content/fluorine-key-element-modern-drug-discovery-and-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC10099028/
https://reagents.alfa-chemistry.com/resources/the-proper-storage-and-handling-of-volatile-analytical-standards.html
https://www.benchchem.com/product/b1295198?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoroethyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoroethyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoroethyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoroethyl-acetate
https://reagents.alfa-chemistry.com/resources/the-proper-storage-and-handling-of-volatile-analytical-standards.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to rigorous handling protocols is non-negotiable. The following procedures are

designed to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential. The following diagram outlines the required PPE

for handling 2,2,2-trifluoroethyl acetate:

Essential PPE for TFEA Handling

Safety Goggles with Side Shields
(conforming to EN 166/NIOSH)

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Flame-Retardant Lab Coat

Respirator with Organic Vapor Cartridge
(if ventilation is inadequate)

Researcher

 Always

 Always

 Always

 As Needed

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling TFEA.

Experimental Workflow in a Ventilated Hood
All manipulations of 2,2,2-trifluoroethyl acetate should be conducted within a certified

chemical fume hood to control vapor exposure.

Protocol:
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Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Gather all necessary equipment and reagents before introducing TFEA into the hood.

Don all required PPE as outlined in the diagram above.

Dispensing:

Ground and bond all metal containers when transferring the liquid to prevent static

discharge, a potential ignition source.[8]

Use only spark-proof tools for opening and closing containers.[9]

Dispense the required amount slowly and carefully to avoid splashing.

During Reaction:

Keep the container of TFEA tightly closed when not in use.

Never heat TFEA with an open flame. Use a heating mantle, water bath, or oil bath.[8]

Post-Experiment:

Tightly seal the primary container of TFEA.

Clean any spills within the fume hood immediately, following the spill response protocol.

Dispose of contaminated materials in a designated hazardous waste container.

Storage and Chemical Stability
The long-term stability of 2,2,2-trifluoroethyl acetate is contingent on proper storage

conditions. Its high volatility and flammability are the primary considerations.

Storage Conditions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/product/b1295198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Rationale

Location
Store in a cool, dry, well-

ventilated area.[7]

Minimizes vapor pressure

buildup and reduces the risk of

ignition.

Cabinet
Flammable liquids storage

cabinet.[10]

Provides fire resistance and

secondary containment.

Temperature 2°C to 8°C (refrigerated).[10]
Reduces evaporation and

maintains chemical stability.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen,

argon).

Prevents potential reactions

with atmospheric components.

Container
Tightly sealed, original

container.

Prevents leakage and

contamination.

Chemical Incompatibility
Understanding and respecting chemical incompatibilities is crucial to prevent hazardous

reactions.

Caption: Chemical incompatibilities of 2,2,2-Trifluoroethyl Acetate.

The ester linkage in TFEA is susceptible to hydrolysis under both acidic and basic conditions.

[11][12] Strong oxidizing agents can react violently with organic esters, posing a significant fire

and explosion risk.

Emergency Procedures: A Self-Validating System
A robust emergency response plan is a critical component of laboratory safety.

Spill Response
The appropriate response to a spill depends on its size and location.

Protocol for a Minor Spill (<100 mL) inside a Fume Hood:
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Alert Personnel: Inform others in the immediate area.

Containment: Use a spill kit with absorbent pads to contain the spill. For flammable liquids,

pads with a vapor barrier are recommended.[13][14]

Absorption: Cover the spill with an appropriate absorbent material (e.g., vermiculite, sand).

Avoid using combustible absorbents like paper towels.

Collection: Using spark-proof tools, collect the absorbed material and place it in a labeled,

sealed container for hazardous waste.[15]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste.

For major spills, or any spill outside of a fume hood, evacuate the area immediately and contact

emergency personnel.[16]

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[17]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[17]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[17]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[17]

Applications in Drug Development
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The trifluoroethyl moiety is a valuable component in medicinal and agricultural chemistry.[18]

2,2,2-Trifluoroethyl acetate and related compounds serve as important building blocks in the

synthesis of complex fluorinated molecules.[2] The trifluoromethyl group can block metabolic

degradation at specific sites in a drug molecule, thereby improving its pharmacokinetic profile.

[4] Additionally, the use of fluorinated esters is prevalent in peptide synthesis.[19][20]

Conclusion
The safe and effective use of 2,2,2-trifluoroethyl acetate in a research and development

setting is predicated on a deep understanding of its chemical properties and associated

hazards. By implementing the robust handling, storage, and emergency protocols detailed in

this guide, scientists can mitigate risks and ensure the integrity of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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